Cas no 98572-00-0 ((S)-2-(Hydroxymethyl)-1,4-benzodioxane)

• Product Name: (S)-2-(Hydroxymethyl)-1,4-benzodioxane
• CAS No: 98572-00-0
• Molecular Formula: C₉H₁₀O₃
• Molecular Weight: 166.1739
• MDL: MFCD11519094
• CID: 61984
• PubChem ID: 676612

(S)-2-(Hydroxymethyl)-1,4-benzodioxane Properties

Names and Identifiers

• (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanol
• (S)-2-(Hydroxymethyl)-1,4-benzodioxane
• [(3S)-2,3-dihydro-1,4-benzodioxin-3-yl]methanol
• AMY21494
• I10630
• GWQOQQVKVOOHTI-ZETCQYMHSA-N
• ((2s)-2,3-dihydro-benzo[1,4]dioxin-2-yl)-methanol
• AM86060
• A1-23316
• (S)-1,4-benzodioxan-2-ylmethanol
• ((25)-2,3-dihydro-benzo[1,4]dioxin-2-yl)-methanol
• MFCD11519094
• 1,4-Benzodioxin-2-methanol, 2,3-dihydro-, (2S)-
• AS-82012
• SCHEMBL568115
• 98572-00-0
• (S)-1-(2,3-Dihydro-benzo[1,4]dioxin-2-yl)-methanol
• HKP0277
• CS-0128008
• (2S)-2,3-DIHYDRO-1,4-BENZODIOXIN-2-YLMETHANOL

• MDL： MFCD11519094
• InChIKey： GWQOQQVKVOOHTI-ZETCQYMHSA-N
• Inchi： InChI=1S/C9H10O3/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7,10H,5-6H2/t7-/m0/s1
• SMILES： C1=CC=C2C(=C1)OC[C@H](CO)O2

Computed Properties

• Exact Mass: 166.063
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.063
• Heavy Atom Count: 12
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• LogP: 0.81870
• PSA: 38.69000
• Boiling Point: 281.142°C at 760 mmHg
• Flash Point: 123.831 °C
• Density: 1.214